molecular formula FeY B14674017 Iron;yttrium CAS No. 37294-51-2

Iron;yttrium

Cat. No.: B14674017
CAS No.: 37294-51-2
M. Wt: 144.75 g/mol
InChI Key: MTRJKZUDDJZTLA-UHFFFAOYSA-N
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Description

Iron;yttrium, also known as yttrium iron garnet, is a ferrimagnetic material that has garnered significant attention in the fields of material science and technology. This compound is composed of yttrium, iron, and oxygen ions arranged in a garnet-type crystal structure. Discovered in the mid-20th century, yttrium iron garnet has evolved far beyond its initial applications, proving itself as a backbone in the realms of microwave and optical technologies .

Preparation Methods

The synthesis of yttrium iron garnet involves various methods, each with its own set of advantages and challenges. One traditional method is the solid-state reaction technique, which involves firing a stoichiometric mixture of yttrium, iron, and oxygen at high temperatures . This method, while cost-effective, requires precise control of reaction conditions to ensure the formation of high-quality yttrium iron garnet.

Another method involves the use of chemical vapor deposition, where precursor solutions of yttrium and iron compounds are vaporized and deposited onto a substrate to form thin films of yttrium iron garnet . This method allows for better control over the material’s properties and is often used in the production of high-performance devices.

Chemical Reactions Analysis

Yttrium iron garnet undergoes various chemical reactions, including oxidation, reduction, and substitution. For instance, yttrium readily reacts with dilute acids to form yttrium ions and hydrogen gas . It also reacts with halogens to form yttrium halides, such as yttrium chloride . These reactions typically require specific reagents and conditions, such as the presence of acids or halogens and controlled temperatures.

The major products formed from these reactions include yttrium ions, yttrium halides, and hydrogen gas. These products are often used in further chemical processes or applications in various fields.

Mechanism of Action

The mechanism of action of yttrium iron garnet involves its ferrimagnetic nature, which is characterized by a high Curie temperature and low damping factor . These properties enable the material to maintain its magnetic capabilities even at elevated temperatures, making it ideal for devices operating across a broad range of thermal conditions.

At the molecular level, yttrium iron garnet’s unique crystal structure facilitates its magnetic and optical behavior. Yttrium ions occupy dodecahedral sites, while iron ions are positioned in both octahedral and tetrahedral sites, and oxygen ions form tetrahedra around these metals . This specific configuration is instrumental in fostering the material’s ferrimagnetic behavior and its optical and magnetic phenomena.

Comparison with Similar Compounds

Yttrium iron garnet is often compared with other similar compounds, such as yttrium aluminum garnet and yttrium barium copper oxide. While yttrium aluminum garnet is primarily used in the production of high-powered lasers and optical fibers , yttrium barium copper oxide is known for its use in high-temperature superconductors .

What sets yttrium iron garnet apart is its combination of high Curie temperature, low damping factor, and significant magneto-optical effects . These properties make it an indispensable material in the development of advanced technological applications, particularly in the fields of microwave and optical technologies.

Properties

CAS No.

37294-51-2

Molecular Formula

FeY

Molecular Weight

144.75 g/mol

IUPAC Name

iron;yttrium

InChI

InChI=1S/Fe.Y

InChI Key

MTRJKZUDDJZTLA-UHFFFAOYSA-N

Canonical SMILES

[Fe].[Y]

Origin of Product

United States

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